Cas no 73237-79-3 (Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-)

Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- structure

73237-79-3 structure

Product Name:Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-

CAS No:73237-79-3

MF:C₆H₄O₄

MW:140.09356212616

CID:542799

PubChem ID:5459914

Update Time:2025-04-19

Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

- Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-
- 2-(5-Oxofuran-2(5H)-ylidene)acetic acid
- 3374-46-7
- (2E)-2-(5-oxofuran-2-ylidene)acetic acid
- C04431
- CHEBI:18371
- Acetic acid, (5-oxo-2(5H)-furanylidene)-
- 73237-79-3
- (2E)-2-(5-Oxo-2(5H)-furanylidene)acetic acid
- (5-Oxo-2(5H)-furanylidene)acetic acid
- DTXSID401256167
- cis-4-carboxymethylenebut-2-en-4-olide
- (2E)-(5-oxofuran-2(5H)-ylidene)acetic acid
- Q27103036
- (5-oxofuran-2(5H)-ylidene)acetic acid
- 4-carboxymethylenebut-2-en-4-olide
- CHEBI:11972
- Inchi： 1S/C6H4O4/c7-5(8)3-4-1-2-6(9)10-4/h1-3H,(H,7,8)/b4-3+
- InChI Key： AYFXPGXAZMFWNH-ONEGZZNKSA-N
- SMILES： O1C(C=C/C/1=C\C(=O)O)=O

Computed Properties

Exact Mass: 140.01095860g/mol
Monoisotopic Mass: 140.01095860g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 63.6Å²

Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

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